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Compound of Interest

Compound Name: Amfenac-d5 Sodium Hydrate
Cat. No.: B1163675
Get Quote
\ J

For Research & Analytical Laboratories

Executive Summary & Chemical Profile

Amfenac-d5 Sodium Hydrate is a stable isotope-labeled derivative of the non-steroidal anti-
inflammatory drug (NSAID) Amfenac.[1][2] It is primarily used as an internal standard in mass
spectrometry (LC-MS/MS) for the quantification of Amfenac in biological matrices.

While the deuterium labeling ("d5") renders the molecule non-radioactive and chemically
stable, the biological activity and toxicity profile remain comparable to the parent compound.
Crucially, NSAIDs exhibit significant chronic toxicity to aquatic life. Therefore, the disposal
strategy must prioritize zero environmental release (no drain disposal) and total thermal
destruction.

Chemical Safety Profile
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Parameter Data / Specification

Compound Name Amfenac-d5 Sodium Hydrate

Parent CAS 61618-27-7 (Amfenac Sodium)
Application Internal Standard (IS) for LC-MS/MS
Signal Word DANGER

H301: Toxic if swallowed.H361d: Suspected of
damaging the unborn child.H372: Causes

Hazard Statements damage to organs through prolonged
exposure.H412: Harmful to aquatic life with
long-lasting effects.[1][2][3][4]

Non-Acute Hazardous Waste (unless mixed with
RCRA Status P-listed solvents).[1][2] Regulated under EPA
Subpart P in healthcare/research settings.[5]

Risk Assessment & Regulatory Framework
The "Internal Standard" Context

In analytical chemistry, Amfenac-d5 is typically handled in micro-quantities (milligrams).[1]
However, its high potency as a COX-2 inhibitor means that even trace residues in laboratory
wastewater can bioaccumulate in aguatic ecosystems.[1]

Regulatory Directive (EPA/RCRA): Under the EPA Management Standards for Hazardous
Waste Pharmaceuticals (40 CFR Part 266 Subpart P), this substance is considered a
"potentially creditable hazardous waste pharmaceutical” if unused, but in a research setting, it
is treated as non-creditable hazardous waste.[1]

e Sewer Ban: It is illegal and unethical to pour Amfenac-d5 solutions down the sink.[1]

o Deuterium Note: Deuterium is a stable isotope.[1][2][6] Do not dispose of this as radioactive
waste unless it was specifically co-labeled with a radioisotope (e.g., C-14 or Tritium), which
is rare for this product.[1]
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Waste Segregation & Disposal Protocols

Protocol A: Solid Waste (Pure Substance &
Contaminated Debris)

Applies to: Expired powder, weighing boats, contaminated gloves, and empty stock vials.[1]

o Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) container labeled
"Hazardous Waste: Toxic Solids."[1][2]

o Trace Residues: Vials containing residual dust must be capped and placed directly into the
solid waste container. Do not attempt to rinse vials into the sink.

o Disposal Path: Seal container when full. Route to High-Temperature Incineration.

o Why Incineration? Landfilling NSAIDs can lead to leachate contamination of groundwater.
Incineration ensures complete breakdown of the phenylacetic acid core.

Protocol B: Liquid Waste (Stock Solutions)

Applies to: Unused stock solutions (typically dissolved in DMSO, Methanol, or Acetonitrile).[1]

Segregation: Do not mix with oxidizers (e.g., Nitric Acid) or halogenated solvents (e.qg.,
Chloroform) unless the carrier solvent requires it.[1]

Bulking: Pour into a dedicated "Organic Solvent Waste" carboy.

Labeling: Tag must list "Amfenac-d5 Sodium" and the solvent (e.g., "Methanol").[1][2]

Disposal Path: Fuel Blending or Incineration.[1][2]

Protocol C: HPLC/LC-MS Effluent (The Mixed Stream)

Applies to: Waste lines from mass spectrometers containing mobile phase
(Water/Acetonitrile/Formic Acid) + trace Amfenac-d5.[1]

o Capture: Direct LC-MS waste lines into a closed solvent waste container (e.g., a safety
carboy with quick-disconnect fittings to prevent evaporation).
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» Validation: Ensure the container is compatible with organic solvents (Acetonitrile/Methanol).

o Disposal Path: Treat as Mixed Chemical Waste.[1] Even though the concentration of
Amfenac-d5 is low (ng/mL range), the volume of solvent makes it a regulated hazardous
waste (Ignitable/Toxic).[1]

Waste Stream Decision Logic (Visualization)

The following diagram illustrates the decision-making process for segregating Amfenac-d5
waste streams to ensure compliance and safety.
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Waste Generation:
Amfenac-d5 Sodium Hydrate

Determine Physical State
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Container: Safety Carboy
Label: 'Flammable/Toxic Organic'

v

FINAL DISPOSAL:
High-Temp Incineration

Click to download full resolution via product page

Caption: Figure 1. Decision tree for segregating Amfenac-d5 waste streams based on physical
state and concentration.
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Emergency Spill Response Protocol

Scenario: A researcher drops a 10mg vial of Amfenac-d5 powder on the benchtop.

o Evacuate & PPE: Clear the immediate area. Don nitrile gloves (double gloving
recommended), safety goggles, and a lab coat.[1] If powder is aerosolized, use an N95 or
P100 respirator.[1]

o Containment (Dry Spill):
o Do NOT use a wet cloth initially (this spreads the sodium salt).[1]

o Cover the spill with a damp paper towel only to prevent dust generation, then scoop up the
material using a card or plastic scraper.

e Cleaning:
o Place all scooped material into a hazardous waste bag.
o Wipe the surface with a soap/water solution (Amfenac sodium is water-soluble).[1]
o Dispose of all cleanup materials (wipes, gloves) as Hazardous Solid Waste.[1]

e Reporting: Log the spill in the laboratory safety log.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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